Cas no 437627-74-2 (N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 437627-74-2
• MF: C₁₆H₁₃ClN₂O₄S
• MW: 364.803421735764
• CID: 5474553
• Update Time: 2025-06-29

N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide
• N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

• Inchi： 1S/C16H13ClN2O4S/c1-10-12(17)6-4-7-13(10)18-15(20)9-19-16(21)11-5-2-3-8-14(11)24(19,22)23/h2-8H,9H2,1H3,(H,18,20)
• InChI Key： IASQSWZHKKJKLO-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=CC=CC(Cl)=C1C)=O

Additional information on N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

Professional Introduction to N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS No 437627-74-2)

N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide, identified by its CAS number 437627-74-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The structural framework of this compound consists of two key moieties: a 3-chloro-2-methylphenyl group and a 1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl moiety linked through an acetamide bond. The presence of these functional groups imparts unique chemical properties that are being explored for their therapeutic potential.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The benzothiazole scaffold, particularly derivatives with oxygen-containing functionalities, has been extensively studied due to its broad spectrum of biological activities. The compound in question belongs to this class and exhibits promising characteristics that make it a valuable candidate for further investigation.

One of the most intriguing aspects of N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of the chloromethyl and benzothiazole groups provides a versatile platform for chemical modifications, enabling the creation of derivatives with tailored biological properties.

The pharmacological profile of this compound is currently under investigation in several research laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against various enzymatic targets relevant to human health. Specifically, the benzothiazole moiety has been shown to interact with proteins involved in inflammation and oxidative stress pathways. These interactions are of particular interest due to their implications in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The 3-chloro-2-methylphenyl group contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution within the body. By optimizing this moiety's properties, researchers aim to enhance the bioavailability and target specificity of the final drug candidates derived from this scaffold.

In addition to its potential therapeutic applications, N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide represents an important advancement in the field of synthetic organic chemistry. The synthesis of this compound involves multi-step reactions that showcase the ingenuity and precision required in modern drug development. The methodologies developed for its preparation may serve as templates for synthesizing other complex molecules with similar structural motifs.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of this compound. Advanced computational techniques have allowed researchers to predict its interactions with biological targets with high accuracy. These predictions are crucial for designing experiments aimed at validating the pharmacological activity of the molecule.

The development of novel pharmaceutical agents is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide exemplifies how interdisciplinary research can lead to significant breakthroughs in medicine. Its journey from a synthetic product to a potential therapeutic agent highlights the importance of innovation and teamwork in addressing global health challenges.

The future prospects for this compound are promising. Ongoing research is focused on optimizing its chemical properties and evaluating its safety profile through preclinical studies. If successful in these endeavors, it could pave the way for new treatments targeting various diseases. The scientific community remains optimistic about the potential contributions of such innovative molecules to human health.

In conclusion, N-(3-chloro-2-methylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS No 437627-74-2) is a compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in the quest for new medicines. As research continues to uncover its full therapeutic potential，it is poised to play a crucial role in advancing healthcare solutions.